Cas no 2034341-99-4 (N'-[(furan-2-yl)methyl]-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]ethanediamide)
N'-[(furan-2-yl)methyl]-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]ethanediamide Chemical and Physical Properties
Names and Identifiers
-
- N1-(2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)-N2-(furan-2-ylmethyl)oxalamide
- N-(furan-2-ylmethyl)-N'-(2-pyrazol-1-yl-2-thiophen-3-ylethyl)oxamide
- N'-[(furan-2-yl)methyl]-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]ethanediamide
-
- Inchi: 1S/C16H16N4O3S/c21-15(17-9-13-3-1-7-23-13)16(22)18-10-14(12-4-8-24-11-12)20-6-2-5-19-20/h1-8,11,14H,9-10H2,(H,17,21)(H,18,22)
- InChI Key: QSJCJLUWRPPDAD-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1)C(CNC(C(NCC1=CC=CO1)=O)=O)N1C=CC=N1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 451
- XLogP3: 1.2
- Topological Polar Surface Area: 117
N'-[(furan-2-yl)methyl]-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]ethanediamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6519-8125-2μmol |
N'-[(furan-2-yl)methyl]-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]ethanediamide |
2034341-99-4 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6519-8125-5μmol |
N'-[(furan-2-yl)methyl]-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]ethanediamide |
2034341-99-4 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6519-8125-10μmol |
N'-[(furan-2-yl)methyl]-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]ethanediamide |
2034341-99-4 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6519-8125-20μmol |
N'-[(furan-2-yl)methyl]-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]ethanediamide |
2034341-99-4 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6519-8125-1mg |
N'-[(furan-2-yl)methyl]-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]ethanediamide |
2034341-99-4 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6519-8125-2mg |
N'-[(furan-2-yl)methyl]-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]ethanediamide |
2034341-99-4 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6519-8125-3mg |
N'-[(furan-2-yl)methyl]-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]ethanediamide |
2034341-99-4 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6519-8125-4mg |
N'-[(furan-2-yl)methyl]-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]ethanediamide |
2034341-99-4 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6519-8125-5mg |
N'-[(furan-2-yl)methyl]-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]ethanediamide |
2034341-99-4 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6519-8125-10mg |
N'-[(furan-2-yl)methyl]-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]ethanediamide |
2034341-99-4 | 10mg |
$79.0 | 2023-09-08 |
N'-[(furan-2-yl)methyl]-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]ethanediamide Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on N'-[(furan-2-yl)methyl]-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]ethanediamide
N'-[(furan-2-yl)methyl]-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]ethanediamide (CAS No. 2034341-99-4): A Comprehensive Overview
N'-[(furan-2-yl)methyl]-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]ethanediamide (CAS No. 2034341-99-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its intricate heterocyclic framework, has been the subject of extensive research, particularly in the areas of anti-inflammatory and anti-cancer drug development.
The molecular structure of N'-[(furan-2-yl)methyl]-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]ethanediamide is composed of a central ethanediamide core flanked by two distinct functional groups: a furan ring and a pyrazole-thiophene moiety. The presence of these heterocycles imparts a high degree of chemical diversity and biological activity, making it an attractive candidate for various pharmacological studies.
Recent studies have highlighted the anti-inflammatory properties of N'-[(furan-2-yl)methyl]-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]ethanediamide. In vitro assays have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators in the inflammatory response. This inhibition is attributed to the compound's interaction with specific signaling pathways, such as the NF-kB pathway, which plays a crucial role in inflammation.
In addition to its anti-inflammatory effects, N'-[(furan-2-yl)methyl]-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]ethanediamide has shown promising anti-cancer properties. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of multiple cellular pathways, including those involved in cell cycle regulation and DNA repair.
The pharmacokinetic profile of N'-[(furan-2-yl)methyl]-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]ethanediamide has also been investigated. Studies have shown that it exhibits good oral bioavailability and a favorable half-life, making it suitable for further development as a therapeutic agent. However, further research is needed to optimize its pharmacokinetic properties and to evaluate its safety and efficacy in clinical settings.
The synthesis of N'-[(furan-2-yl)methyl]-N-[2-(1H-pyrazol-1-y l)-2-(thiophen -3 - yl )e thaned iam ide involves a multi-step process that includes the formation of the central ethanediamide core and the subsequent attachment of the furan and pyrazole-thiophene moieties. Various synthetic strategies have been explored to improve the yield and purity of the final product, with some methods focusing on green chemistry principles to minimize environmental impact.
In conclusion, N'-[(furan - 2 - yl )m eth y l ] - N - [ 2 - ( 1 H - pyr az ol - 1 - yl ) - 2 - ( thi ophen - 3 - yl )e thaned iam ide (CAS No. 2034341-99-4) represents a promising compound with significant potential in the fields of anti-inflammatory and anti-cancer drug development. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, paving the way for its potential use as a therapeutic agent in the future.
2034341-99-4 (N'-[(furan-2-yl)methyl]-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]ethanediamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)